![molecular formula C12H13ClFNOS B3010156 2-(2-Chloro-6-fluorophenyl)-1-thiomorpholin-4-ylethanone CAS No. 2327340-93-0](/img/structure/B3010156.png)
2-(2-Chloro-6-fluorophenyl)-1-thiomorpholin-4-ylethanone
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Overview
Description
2-(2-Chloro-6-fluorophenyl)-1-thiomorpholin-4-ylethanone, also known as CTME, is a chemical compound that has been widely studied for its potential applications in scientific research. The compound is a thiomorpholine derivative, which means that it contains a thiomorpholine ring in its structure. CTME has been found to possess various biochemical and physiological effects, making it a promising candidate for research in different fields.
Mechanism of Action
The exact mechanism of action of 2-(2-Chloro-6-fluorophenyl)-1-thiomorpholin-4-ylethanone is not fully understood, but it has been suggested that the compound may act by inhibiting the activity of certain enzymes or receptors in the body. This compound has been found to interact with the GABA system, which is involved in the regulation of neuronal activity and plays a crucial role in the development of epilepsy.
Biochemical and Physiological Effects
This compound has been found to possess various biochemical and physiological effects, including anticonvulsant, analgesic, and anti-inflammatory properties. The compound has been shown to reduce the severity and frequency of seizures in animal models of epilepsy and to alleviate pain and inflammation in different experimental models. This compound has also been found to exhibit antioxidant and neuroprotective effects, which may have implications for the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
2-(2-Chloro-6-fluorophenyl)-1-thiomorpholin-4-ylethanone has several advantages for lab experiments, including its ease of synthesis and its well-characterized properties. The compound has been extensively studied, and its effects have been reported in various experimental models. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high doses. These limitations should be taken into consideration when designing experiments involving this compound.
Future Directions
There are several future directions for research on 2-(2-Chloro-6-fluorophenyl)-1-thiomorpholin-4-ylethanone, including the development of new drugs based on its structure and the investigation of its potential applications in different fields. Some of the possible future directions for research on this compound include:
1. Development of new anticonvulsant drugs based on the structure of this compound.
2. Investigation of the potential neuroprotective effects of this compound in animal models of neurodegenerative disorders.
3. Study of the molecular mechanisms underlying the effects of this compound on the GABA system.
4. Investigation of the potential applications of this compound in the treatment of pain and inflammation.
5. Development of new synthetic methods for the preparation of this compound and its analogs.
Conclusion
This compound is a promising compound for scientific research due to its various biochemical and physiological effects. The compound has been extensively studied for its potential applications in different fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been found to possess anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the development of new drugs. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in different fields.
Synthesis Methods
The synthesis of 2-(2-Chloro-6-fluorophenyl)-1-thiomorpholin-4-ylethanone involves the reaction of 2-chloro-6-fluorobenzaldehyde with thiomorpholine in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with acetic anhydride to yield this compound. The synthesis of this compound has been described in various research papers, and the compound has been synthesized using different methods, including microwave-assisted synthesis and solvent-free synthesis.
Scientific Research Applications
2-(2-Chloro-6-fluorophenyl)-1-thiomorpholin-4-ylethanone has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. The compound has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the development of new drugs for the treatment of epilepsy, pain, and inflammation.
properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-1-thiomorpholin-4-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClFNOS/c13-10-2-1-3-11(14)9(10)8-12(16)15-4-6-17-7-5-15/h1-3H,4-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDZAZDRBACDMLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C(=O)CC2=C(C=CC=C2Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClFNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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